Cas no 159280-43-0 (Benzene, [[(S)-octylsulfinyl]methyl]-)

• Product Name: Benzene, [[(S)-octylsulfinyl]methyl]-
• CAS No: 159280-43-0
• MF: C₁₅H₂₄OS
• MW: 252.415463447571
• CID: 1338483
• PubChem ID: 71353979
• Update Time: 2025-04-20

Benzene, [[(S)-octylsulfinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[(S)-octylsulfinyl]methyl]-
• [(S)-octylsulfinyl]methylbenzene
• DTXSID40778690
• {[(S)-Octane-1-sulfinyl]methyl}benzene
• 159280-43-0

• Inchi： 1S/C15H24OS/c1-2-3-4-5-6-10-13-17(16)14-15-11-8-7-9-12-15/h7-9,11-12H,2-6,10,13-14H2,1H3/t17-/m0/s1
• InChI Key： BYVSLWXPANHRRT-KRWDZBQOSA-N
• SMILES： [S@@](CC1C=CC=CC=1)(CCCCCCCC)=O

Computed Properties

• Exact Mass: 252.15492
• Monoisotopic Mass: 252.15478656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07